methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate
Overview
Description
Methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate (MFMIC) is an organic compound belonging to the indole family of compounds. It is a white powder that is soluble in water and is used in a variety of scientific research applications. MFMIC has a wide range of potential uses due to its unique properties, and its potential applications are still being explored.
Scientific Research Applications
Methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate has a wide range of potential scientific research applications. It can be used as a fluorescent marker for studying the structure and dynamics of proteins and other biomolecules. It has also been used as a reagent for the synthesis of other compounds, such as indole derivatives and amines. Furthermore, methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate has been used in the study of enzyme-catalyzed reactions, as well as in the study of the structure and function of enzymes.
Mechanism of Action
Methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate is believed to act by binding to specific proteins, allowing them to be targeted and studied. The exact mechanism of action is still being studied, but it is believed that it may involve the binding of methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate to specific residues on the surface of proteins, which can then be used to study the structure and dynamics of the proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate are still being studied, but it is believed that it may have some potential benefits. For example, it has been suggested that methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate may have anti-inflammatory and antioxidant properties, as well as some potential anticancer activities. Additionally, methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate has been shown to have some potential neuroprotective effects, and it may also have some potential applications in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
Methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate has some advantages over other compounds when used in lab experiments. For example, it is relatively stable and easy to handle. Additionally, it is soluble in water and has a low toxicity, making it safe to use in laboratory settings. However, there are some limitations to using methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate in lab experiments. For example, it is not very soluble in organic solvents and its solubility in water is limited. Additionally, it is not as fluorescent as other compounds, making it difficult to study its effects using fluorescence microscopy.
Future Directions
There are still many potential future directions for the use of methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate. For example, further research could be done to explore its potential applications in drug development, as well as its potential use in the treatment of neurological disorders. Additionally, further research could be done to explore its potential as an anticancer agent. Additionally, further research could be done to explore its potential as a fluorescent marker for studying the structure and dynamics of proteins and other biomolecules. Finally, further research could be done to explore its potential as a reagent for the synthesis of other compounds, such as indole derivatives and amines.
Synthesis Methods
Methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate can be synthesized in a variety of ways, but the most common method is through the reaction of 3-formyl-5-methoxy-1-methyl-1H-indole and ethyl chloroformate in the presence of a base. This reaction produces methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate as the main product, along with some other byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate involves the reaction of 3-methoxy-1-methyl-1H-indole-2-carboxylic acid with methyl formate and sodium hydride in the presence of a catalyst to form the intermediate methyl 3-methoxy-1-methyl-1H-indole-2-carboxylate. This intermediate is then reacted with paraformaldehyde and hydrochloric acid to form the final product, methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate.", "Starting Materials": [ "3-methoxy-1-methyl-1H-indole-2-carboxylic acid", "methyl formate", "sodium hydride", "paraformaldehyde", "hydrochloric acid" ], "Reaction": [ "Step 1: React 3-methoxy-1-methyl-1H-indole-2-carboxylic acid with methyl formate and sodium hydride in the presence of a catalyst to form methyl 3-methoxy-1-methyl-1H-indole-2-carboxylate.", "Step 2: React the intermediate methyl 3-methoxy-1-methyl-1H-indole-2-carboxylate with paraformaldehyde and hydrochloric acid to form the final product, methyl 3-formyl-5-methoxy-1-methyl-1H-indole-2-carboxylate." ] } | |
CAS RN |
893731-97-0 |
Molecular Formula |
C13H13NO4 |
Molecular Weight |
247.2 |
Purity |
95 |
Origin of Product |
United States |
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